Cas no 886497-36-5 (5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene)

5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene structure
886497-36-5 structure
Product Name:5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene
CAS No:886497-36-5
MF:C8H7BrClFO
MW:253.495984315872
CID:1926711
PubChem ID:3294781
Update Time:2025-04-21

5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene
    • 3-Chloro-5-fluoro-4-methoxybenzyl bromide
    • AC1MN0ZG
    • CTK5I9760
    • MolPort-000-166-002
    • JRD-1349
    • SBB101285
    • AG-A-59290
    • SCHEMBL19924948
    • JS-4240
    • DB-168004
    • 3-Chloro-5-fluoro-4-methoxybenzylbromide
    • 886497-36-5
    • DTXSID40391161
    • AKOS015956540
    • MFCD04115868
    • 5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene
    • MDL: MFCD04115868
    • Inchi: 1S/C8H7BrClFO/c1-12-8-6(10)2-5(4-9)3-7(8)11/h2-3H,4H2,1H3
    • InChI Key: SXXSRVKICKOIEA-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=C(C=1)Cl)OC)F

Computed Properties

  • Exact Mass: 251.93528g/mol
  • Monoisotopic Mass: 251.93528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Melting Point: 37-39℃

5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene Security Information

  • HazardClass:8
  • PackingGroup:III

5-(bromomethyl)-1-chloro-3-fluoro-2-methoxybenzene Pricemore >>

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